Cas no 1356809-26-1 (3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide)

• Product Name: 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide
• CAS No: 1356809-26-1
• MF: C₁₁H₇ClF₂N₂O₂
• MW: 272.635288476944
• CID: 6510453
• PubChem ID: 56804192
• Update Time: 2025-07-19

3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26577209
• Z2865993259
• (Z)-3-[3-chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide
• 3-[3-chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide
• 1356809-26-1
• 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide

• Inchi： 1S/C11H7ClF2N2O2/c12-8-4-6(3-7(5-15)10(16)17)1-2-9(8)18-11(13)14/h1-4,11H,(H2,16,17)/b7-3-
• InChI Key： HWRLZEDOTQRJSO-CLTKARDFSA-N
• SMILES： ClC1C=C(/C=C(/C#N)\C(N)=O)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 272.0164115g/mol
• Monoisotopic Mass: 272.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide

Introduction to 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide (CAS No. 1356809-26-1)

3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide, identified by its CAS number 1356809-26-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with both chloro and difluoromethoxy groups, coupled with a cyanoacrylamide moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive agents.

The structural motif of 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide is particularly noteworthy due to its potential pharmacological applications. The chloro and difluoromethoxy substituents on the phenyl ring are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the cyanoacrylamide group introduces a polar and nucleophilic site that can interact with biological targets in a highly specific manner. These features make the compound an attractive candidate for further exploration in the quest for new therapeutic interventions.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The compound 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide has been studied as a potential lead molecule in several pharmacological contexts. For instance, its structural analogs have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The chloro and difluoromethoxy groups are particularly important in modulating the enzyme's active site, thereby disrupting pathological signaling cascades.

The cyanoacrylamide moiety in 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide also contributes to its biological activity by serving as a hydrogen bond acceptor or donor, depending on the target protein. This dual functionality allows the compound to interact with a wide range of biological targets, including kinases, transcription factors, and other regulatory proteins. Such interactions are crucial for modulating cellular processes and have been exploited in the development of drugs targeting neurological disorders, cardiovascular diseases, and oncological conditions.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide. These tools enable researchers to predict the binding affinity and mode of interaction between the compound and its biological targets with high precision. By leveraging these technologies, scientists have been able to optimize the compound's structure to enhance its pharmacological properties. For example, modifications to the chloro and difluoromethoxy substituents have led to improved solubility and reduced toxicity profiles.

The synthesis of 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the chloro group at the para position relative to the difluoromethoxy group on the phenyl ring, followed by functionalization of the propenamide backbone. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacokinetic properties of 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide are also of great interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally or intravenously. The chloro and difluoromethoxy groups contribute to its stability in biological systems, while the cyanoacrylamide moiety influences its distribution and clearance rates. These properties are essential for developing drugs that can be effectively delivered to patients.

In conclusion, 3-[3-Chloro-4-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a bioactive agent targeting various diseases. With ongoing advancements in synthetic chemistry, computational modeling, and pharmacological studies, this compound is poised to play a crucial role in the development of next-generation therapeutics.